Cas no 7504-26-9 ( )

• Product Name: &nbsp
• CAS No: 7504-26-9
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 981063
• PubChem ID: 348182
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dioxo-1H-pyrimidin-5-yl)-N-ethylformamide
• AC1L88ZM
• AG-G-98895
• CTK5E0953
• N-(2,4-DIOXO-1H-PYRIMIDIN-5-YL)-N-ETHYL-FORMAMIDE
• NSC407344
• NSC-407344
• 7504-26-9
• DTXSID50324642
•  

• Inchi： 1S/C7H9N3O3/c1-2-10(4-11)5-3-8-7(13)9-6(5)12/h3-4H,2H2,1H3,(H2,8,9,12,13)
• InChI Key： QCDKKLDCTGAVAG-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)N(C=O)CC

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.574
• PSA: 78.51
• LogP: -0.31820